Cas no 16672-04-1 (Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester)

Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester structure
16672-04-1 structure
Product name:Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester
CAS No:16672-04-1
MF:C3H2N4S2
MW:158.204776287079
CID:121812

Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester
    • Thiocyanic acid, 5-amino-1,3,4-thiadiazol-2-yl ester
    • Inchi: 1S/C3H2N4S2/c4-1-8-3-7-6-2(5)9-3/h(H2,5,6)
    • InChI Key: UCODRGBMSXTAID-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(N)S1)C#N

Computed Properties

  • Exact Mass: 157.972
  • Monoisotopic Mass: 157.972
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129A^2

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd